Cas no 100078-91-9 (1,2,4-Triazolo[4,3-b]pyridazine,3-methyl-7-(2-phenylethyl)-)

1,2,4-Triazolo[4,3-b]pyridazine,3-methyl-7-(2-phenylethyl)- structure
100078-91-9 structure
Product Name:1,2,4-Triazolo[4,3-b]pyridazine,3-methyl-7-(2-phenylethyl)-
CAS No:100078-91-9
MF:C14H14N4
MW:238.28776216507
CID:170599
PubChem ID:3063189
Update Time:2025-04-19

1,2,4-Triazolo[4,3-b]pyridazine,3-methyl-7-(2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Triazolo[4,3-b]pyridazine,3-methyl-7-(2-phenylethyl)-
    • 3-methyl-7-(2-phenylethyl)-[1,2,4]triazolo[4,3-b]pyridazine
    • 1,2,4-Triazolo(4,3-b)pyridazine, 3-methyl-7-(2-phenylethyl)-
    • 3-Methyl-7-(2-phenylethyl)-1,2,4-triazolo(4,3-b)pyridazine
    • 3-methyl-7-phenethyl-[1,2,4]triazolo[4,3-b]pyridazine
    • LS-156695
    • SR 95410
    • 100078-91-9
    • DTXSID60142910
    • Inchi: 1S/C14H14N4/c1-11-16-17-14-9-13(10-15-18(11)14)8-7-12-5-3-2-4-6-12/h2-6,9-10H,7-8H2,1H3
    • InChI Key: VYQKSUALEUEYRY-UHFFFAOYSA-N
    • SMILES: N12C(C)=NN=C1C=C(C=N2)CCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 238.12202
  • Monoisotopic Mass: 238.122
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 265
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 43.1Ų

Experimental Properties

  • Density: 1.21
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.657
  • PSA: 43.08
  • LogP: 2.21790

1,2,4-Triazolo[4,3-b]pyridazine,3-methyl-7-(2-phenylethyl)- Related Literature

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